Cas no 2228108-91-4 (2-amino-2-{1-4-fluoro-2-(trifluoromethyl)phenylcyclopropyl}acetic acid)

• Product Name: 2-amino-2-{1-4-fluoro-2-(trifluoromethyl)phenylcyclopropyl}acetic acid
• CAS No: 2228108-91-4
• MF: C₁₂H₁₁F₄NO₂
• MW: 277.214857339859
• CID: 5938948
• PubChem ID: 165792682
• Update Time: 2025-06-08

2-amino-2-{1-4-fluoro-2-(trifluoromethyl)phenylcyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-{1-4-fluoro-2-(trifluoromethyl)phenylcyclopropyl}acetic acid
• 2228108-91-4
• EN300-1949079
• 2-amino-2-{1-[4-fluoro-2-(trifluoromethyl)phenyl]cyclopropyl}acetic acid

• Inchi： 1S/C12H11F4NO2/c13-6-1-2-7(8(5-6)12(14,15)16)11(3-4-11)9(17)10(18)19/h1-2,5,9H,3-4,17H2,(H,18,19)
• InChI Key： DTARCDHMPSXEQF-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C1(C(C(=O)O)N)CC1)F)(F)F

Computed Properties

• Exact Mass: 277.07259124g/mol
• Monoisotopic Mass: 277.07259124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-2-{1-4-fluoro-2-(trifluoromethyl)phenylcyclopropyl}acetic acid

Research Update on 2-amino-2-{1-4-fluoro-2-(trifluoromethyl)phenylcyclopropyl}acetic acid (CAS: 2228108-91-4)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the growing interest in the compound 2-amino-2-{1-4-fluoro-2-(trifluoromethyl)phenylcyclopropyl}acetic acid (CAS: 2228108-91-4). This molecule, characterized by its unique cyclopropyl and trifluoromethylphenyl moieties, has emerged as a promising candidate for therapeutic applications, particularly in the modulation of metabolic and inflammatory pathways. The following research briefing synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The compound's structural complexity, featuring a cyclopropyl ring adjacent to a fluorinated phenyl group, has been a focal point for synthetic chemists. Recent studies have optimized its synthesis, achieving higher yields and purity through novel catalytic methods. For instance, a 2023 publication in the Journal of Medicinal Chemistry detailed a palladium-catalyzed cross-coupling approach that significantly improved the scalability of the synthesis. This methodological advancement is critical for enabling large-scale production, which is essential for further preclinical and clinical evaluations.

Pharmacologically, 2-amino-2-{1-4-fluoro-2-(trifluoromethyl)phenylcyclopropyl}acetic acid has demonstrated notable activity as a modulator of glutamate receptors, particularly the metabotropic glutamate receptor subtype 5 (mGluR5). Preclinical studies in rodent models have shown that the compound exhibits high selectivity and potency, reducing neuroinflammation and oxidative stress in neurodegenerative disease models. These findings suggest its potential utility in treating conditions such as Parkinson's disease and Alzheimer's disease, where glutamate dysregulation plays a key pathological role.

In addition to its neurological applications, recent research has explored the compound's effects on metabolic disorders. A 2024 study published in Cell Chemical Biology revealed that the molecule acts as an allosteric modulator of G-protein-coupled receptors (GPCRs) involved in glucose metabolism. In diabetic mouse models, administration of the compound improved insulin sensitivity and reduced hepatic gluconeogenesis, highlighting its dual therapeutic potential for both neurological and metabolic diseases.

Despite these promising results, challenges remain in the clinical translation of 2-amino-2-{1-4-fluoro-2-(trifluoromethyl)phenylcyclopropyl}acetic acid. Pharmacokinetic studies indicate that the compound has a relatively short half-life in vivo, necessitating the development of prodrug formulations or sustained-release delivery systems. Furthermore, while toxicity profiles in animal models have been favorable, comprehensive safety assessments in humans are still pending. Ongoing Phase I clinical trials, expected to conclude in late 2024, will provide critical data on its tolerability and pharmacokinetics in human subjects.

In conclusion, 2-amino-2-{1-4-fluoro-2-(trifluoromethyl)phenylcyclopropyl}acetic acid represents a multifaceted therapeutic agent with significant potential across multiple disease areas. Its unique chemical structure and mechanistic versatility underscore its value as a subject of ongoing research. Future studies should focus on optimizing its pharmacokinetic properties and expanding its therapeutic indications, paving the way for its eventual clinical adoption.